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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950

For Researchers, Scientists, and Drug Development Professionals

Introduction

Germanium Tetraiodide (Gels) is a crystalline solid compound of germanium and iodine.
While elemental Germanium (Ge) is a well-established and widely used material in infrared (IR)
optics due to its excellent transmission in the 2-14 pm range and high refractive index,
Germanium Tetraiodide in its bulk form is not a conventional material for manufacturing IR
optical components like lenses or windows. A comprehensive review of available literature
reveals a significant lack of data on the specific infrared optical properties of bulk Gels, such as
its refractive index and transmission spectrum.

The primary application of Germanium Tetraiodide in the context of infrared technologies lies
in its use as a precursor for the synthesis of Germanium-based nanomaterials and thin films.
These nanomaterials, particularly Germanium nanocrystals, exhibit quantum confinement
effects and have potential applications in areas such as near-infrared detectors and
photovoltaics.

These notes provide an overview of the properties of Germanium Tetraiodide, its role as a
precursor, and detailed protocols for the synthesis of Germanium nanocrystals. For
comparative purposes, the optical properties of elemental Germanium are also presented.

Properties of Germanium Tetraiodide
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Germanium Tetraiodide is an orange to red crystalline solid that is sensitive to moisture.

Proper handling and storage in inert, dry conditions are crucial.

Table 1: Physical and Chemical Properties of Germanium Tetraiodide (Gela)

Property

Value References

Chemical Formula

Gela

Molar Mass 580.248 g/mol
Appearance Orange to red crystalline solid
Density 4.32 g/lcms3
Melting Point 146 °C (419 K)
Boiling Point 440 °C

Soluble in non-polar solvents

- (e.g., carbon disulfide,

Solubility

chloroform, benzene). Reacts

with water.

Crystal Structure

Cubic

Germanium Tetraiodide as a Precursor for
Germanium Nanocrystals

Germanium Tetraiodide is a key precursor in the colloidal synthesis of Germanium

nanocrystals. These nanocrystals are of interest for their size-tunable optical and electronic

properties, which can be tailored for specific near-infrared applications.

Experimental Protocol: Microwave-Assisted Colloidal
Synthesis of Germanium Nanocrystals from Gela

This protocol is based on a two-step microwave-assisted reduction of Germanium Tetraiodide

in oleylamine (OAm) to produce monodispersed, single-crystalline Germanium nanocrystals.

Materials:
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e Germanium Tetraiodide (Gels)

e Oleylamine (OAm)

e Toluene (anhydrous)

o Ethanol (anhydrous)

¢ Microwave reactor

e Schlenk line and glassware

e Centrifuge

e Glovebox

Procedure:

e Preparation of Gels Stock Solution:

 To cite this document: BenchChem. [Application Notes and Protocols: Germanium
Tetraiodide in Infrared Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078950#use-of-germanium-tetraiodide-in-infrared-
optics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

